Cas no 1261855-04-2 (Methyl 2-(2-amino-3-methoxyphenyl)acetate)

• Product Name: Methyl 2-(2-amino-3-methoxyphenyl)acetate
• CAS No: 1261855-04-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5037118
• Update Time: 2025-05-25

Methyl 2-(2-amino-3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-amino-3-methoxyphenyl)acetate

• Inchi： 1S/C10H13NO3/c1-13-8-5-3-4-7(10(8)11)6-9(12)14-2/h3-5H,6,11H2,1-2H3
• InChI Key： UNFBMJMCXSUHPD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC(=O)OC)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 1
• Topological Polar Surface Area: 61.6

Additional information on Methyl 2-(2-amino-3-methoxyphenyl)acetate

Research Briefing on Methyl 2-(2-amino-3-methoxyphenyl)acetate (CAS: 1261855-04-2) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(2-amino-3-methoxyphenyl)acetate (CAS: 1261855-04-2) is a chemically synthesized intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its methoxy and amino functional groups, serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in modulating key biological pathways, making it a focal point for drug discovery efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 2-(2-amino-3-methoxyphenyl)acetate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted its efficacy in improving the pharmacokinetic properties of the final drug candidates, with enhanced solubility and bioavailability. The compound's structural flexibility allows for modifications that can fine-tune drug-target interactions, a critical factor in overcoming resistance mechanisms observed in certain cancers.

Another notable application of Methyl 2-(2-amino-3-methoxyphenyl)acetate was reported in a Nature Chemical Biology paper, where it was utilized in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells. The amino and methoxy groups of the compound were instrumental in achieving high specificity for target enzymes, enabling researchers to monitor dynamic biochemical processes with unprecedented precision. This advancement opens new avenues for studying disease mechanisms and evaluating drug efficacy in cellular models.

Recent patent filings (e.g., WO2023056123) have also underscored the commercial potential of Methyl 2-(2-amino-3-methoxyphenyl)acetate, with claims covering its use in combinatorial chemistry libraries for high-throughput screening. Its compatibility with diverse reaction conditions and scalability in production make it an attractive candidate for industrial-scale pharmaceutical manufacturing. Furthermore, computational studies leveraging molecular docking simulations have predicted additional binding modes for derivatives of this compound, suggesting untapped therapeutic applications.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Methyl 2-(2-amino-3-methoxyphenyl)acetate to reduce costs and environmental impact. A 2024 Green Chemistry publication proposed a biocatalytic approach using engineered enzymes, which achieved a 70% reduction in hazardous waste compared to traditional methods. This aligns with the growing emphasis on sustainable practices in pharmaceutical synthesis, positioning the compound as a case study for green chemistry innovations.

In conclusion, Methyl 2-(2-amino-3-methoxyphenyl)acetate (CAS: 1261855-04-2) exemplifies the intersection of chemical synthesis and biological application. Its multifaceted roles—from drug precursor to imaging tool—highlight its value in advancing both basic research and therapeutic development. Future directions may focus on expanding its utility in targeted drug delivery systems and personalized medicine, leveraging its modular chemical structure for next-generation biomedical solutions.